Stemocurtisine

• Molecular Formula: C19H25NO5
• Molecular Weight: 347.4 g/mol
• IUPAC Name: (5Z)-4-methoxy-3-methyl-5-[(1R,9R,10R,11R,12S)-12-methyl-14,15-dioxa-5-azatetracyclo[7.5.1.01,11.05,10]pentadecan-13-ylidene]furan-2-one
• InChI: InChI=1S/C19H25NO5/c1-10-13-14-12-6-4-8-20(14)9-5-7-19(13,24-12)25-16(10)17-15(22-3)11(2)18(21)23-17/h10,12-14H,4-9H2,1-3H3/b17-16-/t10-,12+,13+,14-,19+/m0/s1
• InChI Key: LXAQGNNSRKLTLE-GNFKBLLDSA-N
• Isomeric SMILES: C[C@H]\1[C@@H]2[C@@H]3[C@H]4CCCN3CCC[C@@]2(O4)O/C1=C\5/C(=C(C(=O)O5)C)OC
• Canonical SMILES: CC1C2C3C4CCCN3CCCC2(O4)OC1=C5C(=C(C(=O)O5)C)OC
• synonyms: stemocurtisine

Description

Stemocurtisine is a furofuran. It has a role as a metabolite.

Scientific Research Applications

Novel Pentacyclic Stemona Alkaloid Stemocurtisine is identified as a new pentacyclic stemona alkaloid, featuring a novel pyrido[1,2-a]azapine A,B-ring system. This compound was isolated from the root extract of Stemona curtisii. Its structure and relative stereochemistry were elucidated through spectral data interpretation and X-ray crystallography (Mungkornasawakul et al., 2003).

Synthesis of A-B-C Tricyclic Ring Structure Research into the synthesis of stemocurtisine's A-B-C tricyclic ring structure was conducted. The tricyclic precursor to the natural product was achieved in 19 steps from a known vinyl iodide. However, attempts to prepare the C-3a–C-11 ether moiety of this alkaloid through a photochemically induced oxidative cyclization method were unsuccessful due to the cleavage of the A-ring (Dau et al., 2015).

Novel Seco-Stemocurtisine-Type Alkaloid A new seco-stemocurtisine-type alkaloid, named 6-hydroxy-5,6-seco-stemocurtisine, was isolated from the aerial parts of Stemona curtisii. This compound possesses an unprecedented 5,6-seco-pyrido[1,2-a]azepine structure, which was determined using 2D NMR analysis and single-crystal X-ray crystallographic analysis (Mungkornasawakul et al., 2013).